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Compound of Interest

Compound Name: Nifurstyrenate

Cat. No.: B10784907

FOR IMMEDIATE RELEASE

New Protocol Details Efficient Ultrasound-Assisted Extraction of Nifurstyrenate from Biological
Samples

Shanghai, China — December 15, 2025 — A comprehensive application note has been
developed detailing a robust protocol for the ultrasound-assisted extraction (UAE) of
nifurstyrenate from various biological matrices. This methodology provides researchers,
scientists, and drug development professionals with an efficient, rapid, and sensitive procedure
for the sample preparation of nifurstyrenate for subsequent analysis by technigues such as
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Nifurstyrenate is a synthetic nitrofuran antibiotic that has been used in aquaculture. Its
detection in edible tissues is critical for food safety and regulatory compliance. The ultrasound-
assisted extraction method offers significant advantages over traditional extraction techniques,
including reduced solvent consumption, shorter extraction times, and improved extraction
efficiency.

Summary of Quantitative Data

The following table summarizes the recovery rates of nifurstyrenate from various sample
matrices using ultrasound-assisted extraction, as reported in scientific literature.
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. Spiked Recovery Rate  Analytical
Sample Matrix . Reference
Concentration (%) Method
Muscle (Swine, -
] _ Not Specified 71-110% LC-MS/MS [1][2]
Chicken, Fish)
Liver (Swine, N
] Not Specified 71 - 110% LC-MS/MS [11[2]
Chicken)
) 2.5 ng - 1000 ng
Yellowtail Serum ] 102% (average) HPLC [3]
in 100 pL
] ] Not Specified Immunochromat
Fish Tissue 10 ng/mL o ) [4]
(Cut-off limit) ographic Assay
Baby Food Not Specified Not Specified HPLC-UV [1]

Experimental Workflow

The general workflow for the ultrasound-assisted extraction of nifurstyrenate from sample
preparation to analysis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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